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Compound Name: DA-023
Cat. No.: B12379790
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For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending beyond the bench to the proper disposal of chemical
compounds. This document provides essential, immediate safety and logistical information for
the operational and disposal plans of DA-023, a potent Trk kinase inhibitor. Following these
procedural, step-by-step guidelines is critical for ensuring a safe laboratory environment and
regulatory compliance.

While a comprehensive Safety Data Sheet (SDS) for DA-023 is not readily available, the
compound is identified as AZ-23 with CAS number 915720-21-7.[1][2][3] The following
procedures are based on best practices for the disposal of similar potent chemical compounds
and should be implemented in consultation with your institution's Environmental Health and
Safety (EHS) department.

Summary of Known Properties for DA-023 (AZ-23)

All quantitative data for DA-023 (AZ-23) has been summarized in the table below for easy
reference and comparison. Handle this compound with care, assuming it possesses hazardous
properties.
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Property Value

CAS Number 915720-21-7

Molecular Formula C20H22CIFN6O

Molecular Weight 391.83 g/mol

Biological Activity Potent and selective Trk kinase inhibitor
Physical State Solid (likely a powder)

Solubility Soluble in DMSO

Experimental Protocol: Step-by-Step Disposal
Procedures

The disposal of investigational compounds like DA-023 must follow strict protocols to ensure
personnel safety and environmental protection.

1. Waste Characterization and Segregation:
¢ Do not mix DA-023 waste with general laboratory trash or other waste streams.[1]
e Segregate waste into the following categories:

o Solid Waste: Contaminated personal protective equipment (PPE) such as gloves and lab
coats, disposable labware (e.g., pipette tips, tubes), and any solid DA-023.

o Liquid Waste: Solutions containing DA-023, including unused experimental solutions and
solvent rinses from contaminated glassware. It is best practice to keep chlorinated and
non-chlorinated solvent waste separate.[1]

o Sharps Waste: Needles, syringes, scalpels, and any other contaminated sharp objects.
2. Containerization and Labeling:

e Solid Waste: Use a designated, leak-proof container with a secure lid. The container should
be clearly labeled as "Hazardous Waste."
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e Liquid Waste: Use a compatible, shatter-resistant container (e.g., plastic-coated glass or
high-density polyethylene). The container must be securely capped to prevent leaks or
evaporation.

o Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste"
and list all chemical constituents, including "DA-023 (AZ-23, Trk kinase inhibitor)," solvents,
and their approximate percentages. The label should also include the date of waste
generation, the principal investigator's name, and the laboratory location.[1]

3. Storage and Accumulation:

» Store all hazardous waste containers in a designated, well-ventilated, and secure area away
from general laboratory traffic.

e Ensure that incompatible waste types are segregated to prevent accidental reactions.[1]

o Adhere to your institution's limits on hazardous waste accumulation times.[1]

4. Disposal:

» Contact your institution's EHS department to arrange for a pickup of the hazardous waste.
o Complete all required hazardous waste disposal forms provided by your EHS department.

e Your EHS department will coordinate with a licensed hazardous waste disposal company for
proper treatment and disposal, which will likely involve incineration.[1]

Disposal Workflow for DA-023

The following diagram illustrates the logical workflow for the proper disposal of DA-023 waste.
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Caption: Workflow for the proper disposal of DA-023 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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